Cas no 62368-92-7 (Cycloheptanone, 2-[2-(4-bromophenyl)-2-oxoethyl]-)
62368-92-7 structure
Product Name:Cycloheptanone, 2-[2-(4-bromophenyl)-2-oxoethyl]-
CAS No:62368-92-7
MF:C15H17BrO2
MW:309.198283910751
CID:447684
PubChem ID:21491522
Update Time:2025-04-19
Cycloheptanone, 2-[2-(4-bromophenyl)-2-oxoethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptanone, 2-[2-(4-bromophenyl)-2-oxoethyl]-
- 2-[2-(4-bromophenyl)-2-oxoethyl]cycloheptan-1-one
- 2-(p-bromophenacyl)cycloheptanone
- SCHEMBL11867505
- 62368-92-7
- RLEDGSPJTYEJBB-UHFFFAOYSA-N
- DTXSID70614799
-
- Inchi: 1S/C15H17BrO2/c16-13-8-6-11(7-9-13)15(18)10-12-4-2-1-3-5-14(12)17/h6-9,12H,1-5,10H2
- InChI Key: RLEDGSPJTYEJBB-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C(CC1C(CCCCC1)=O)=O
Computed Properties
- Exact Mass: 308.04121
- Monoisotopic Mass: 308.04119g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Cycloheptanone, 2-[2-(4-bromophenyl)-2-oxoethyl]- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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